8-{4-[(3,4-Dichlorophenyl)methyl]piperazinyl}-3-methyl-7-benzyl-1,3,7-trihydro purine-2,6-dione

• IUPAC Name: 7-benzyl-8-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C24H24Cl2N6O2/c1-29-21-20(22(33)28-24(29)34)32(15-16-5-3-2-4-6-16)23(27-21)31-11-9-30(10-12-31)14-17-7-8-18(25)19(26)13-17/h2-8,13H,9-12,14-15H2,1H3,(H,28,33,34)
• InChI Key: FBDDXWXIPJGEDU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC(=C(C=C4)Cl)Cl)CC5=CC=CC=C5
• Molecular Formula: C24H24Cl2N6O2
• Molecular Weight: 499.4 g/mol

Description

8-{4-[(3,4-Dichlorophenyl)methyl]piperazinyl}-3-methyl-7-benzyl-1,3,7-trihydro purine-2,6-dione is a useful research compound. Its molecular formula is C24H24Cl2N6O2 and its molecular weight is 499.4. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular Activity

• This compound, along with its derivatives, has been synthesized and evaluated for cardiovascular activities, including electrocardiographic, antiarrhythmic, and hypotensive activity. Their affinity for alpha(1)- and alpha(2)-adrenoreceptors was also determined, indicating potential applications in cardiovascular therapeutics (Chłoń-Rzepa et al., 2004).

Molecular Structure Analysis

• Studies have been conducted to analyze the molecular structure of related compounds, which helps in understanding their pharmacological properties and potential applications in drug design (Karczmarzyk et al., 1995).

Psychotropic Activity

• Research on analogs of this compound shows potential psychotropic activity, especially in the context of serotonin receptors. This includes potential applications for antidepressant and anxiolytic properties (Chłoń-Rzepa et al., 2013).

Antiasthmatic Agents

• Derivatives of this compound have been synthesized and evaluated for antiasthmatic activity, focusing on their vasodilatory effects, which is a key aspect in the management of asthma (Bhatia et al., 2016).

Antimycobacterial Activity

• Novel derivatives linked to this compound have been synthesized to target Mycobacterium tuberculosis, indicating its potential use in tuberculosis treatment (Konduri et al., 2020).

Synthesis Techniques

• Research on synthesis techniques, such as the use of thietanyl protection, has been conducted to improve the synthesis of compounds related to 8-{4-[(3,4-Dichlorophenyl)methyl]piperazinyl}-3-methyl-7-benzyl-1,3,7-trihydro purine-2,6-dione, aiding in the development of new pharmaceuticals (Khaliullin & Shabalina, 2020).

Antihistaminic Activity

• Certain derivatives have been synthesized and evaluated for their antihistaminic activity, which could be beneficial in the treatment of allergies (Pascal et al., 1985).